2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide

• IUPAC Name: 2-[1-[(2,5-dimethylphenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C19H20N2OS/c1-13-7-8-14(2)15(9-13)10-21-11-18(23-12-19(20)22)16-5-3-4-6-17(16)21/h3-9,11H,10,12H2,1-2H3,(H2,20,22)
• InChI Key: DUXSCMBCMMOXII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CN2C=C(C3=CC=CC=C32)SCC(=O)N
• Molecular Formula: C19H20N2OS
• Molecular Weight: 324.4 g/mol
• CAS No.: 851412-76-5

Description

“2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide” is a chemical compound with the linear formula C19H21N5OS. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Molecular Structure Analysis

The molecular structure of “this compound” is characterized by a linear formula of C19H21N5OS. This indicates the presence of carbon ©, hydrogen (H), nitrogen (N), oxygen (O), and sulfur (S) atoms in the molecule.

Scientific Research Applications

Anticancer Activities

Compounds structurally related to 2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide have been investigated for their anticancer properties. For instance, derivatives of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide have shown reasonable anticancer activity against various human tumor cell lines, including melanoma-type cell lines (Duran & Demirayak, 2012).

pKa Determination and Drug Precursor Properties

The acidity constants (pKa values) of certain acetamide derivatives structurally similar to the target compound have been studied, which is vital in drug development for understanding compound behavior in different biological environments (Duran & Canbaz, 2013).

Heterocyclic Syntheses

Thiourea-acetamides, a class to which our compound of interest belongs, are used as starting materials in various heterocyclic syntheses. These reactions are valuable for creating novel compounds with potential applications in pharmaceuticals and materials science (Schmeyers & Kaupp, 2002).

Anticonvulsant Agent Synthesis

Derivatives of thioacetamide, similar to our compound, have been synthesized and evaluated as potential anticonvulsant agents. Their interactions with biological targets like gamma-aminobutyric acid receptors have been studied, indicating potential applications in treating convulsive disorders (Severina et al., 2020).

Nonsteroidal Cardiotonics

Compounds like this compound have been synthesized and examined for their potential as nonsteroidal cardiotonics, showing promising activity in isolated dog ventricular tissues (Lee et al., 1995).

Anti-Inflammatory Drug Design

The synthesis and characterization of new indole acetamide derivatives have led to the development of compounds with anti-inflammatory properties, confirmed by in silico modeling studies targeting cyclooxygenase domains (Al-Ostoot et al., 2020).

Safety and Hazards

Sigma-Aldrich provides “2-((1-(2,5-dimethylbenzyl)-1H-indol-3-yl)thio)acetamide” as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.